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Compound of Interest

Compound Name: Sudan Red 7B-D5

Cat. No.: B15558905

For researchers, scientists, and professionals in drug development, the procurement of high-
quality analytical standards is a critical foundation for accurate and reproducible results. This
technical guide provides an in-depth overview of the commercial suppliers of the Sudan Red
7B-D5 analytical standard, along with its non-deuterated counterpart. It also details
experimental protocols for the application of Sudan Red 7B in analytical testing and
histochemical staining, offering a comprehensive resource for its use in a laboratory setting.

Commercial Availability of Sudan Red 7B and its
Deuterated Analog

Sudan Red 7B and its deuterated form, Sudan Red 7B-D5, are available from several
specialized chemical suppliers. The deuterated standard is crucial for use as an internal
standard in quantitative mass spectrometry-based assays, providing a high degree of accuracy.
The following tables summarize the available quantitative data for both the deuterated and non-
deuterated analytical standards.

Table 1: Commercial Suppliers and Quantitative Data for Sudan Red 7B-D5 Analytical
Standard
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Experimental Protocols

Sudan Red 7B is primarily utilized as a dye in various industrial applications and as a staining
agent in biological research. In the context of food safety, it is an illegal food additive, and
sensitive analytical methods are required for its detection. The following are detailed protocols
for its use in the analysis of food samples and for lipid staining in plant tissues.

Protocol 1: Determination of Sudan Dyes in Chili Powder
by UPLC-MS/MS

This protocol describes a sensitive method for the quantification of eight Sudan dyes, including
Sudan Red 7B, in chili powder using Ultra-Performance Liquid Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS).

1. Reagents and Materials:

e Sudan Red 7B analytical standard
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Acetonitrile (HPLC grade)
Water with 0.1% formic acid (Mobile Phase A)
Acetonitrile with 0.1% formic acid (Mobile Phase B)
Chili powder sample
0.45 pm filters
Centrifuge
. Standard Solution Preparation:
Prepare a stock solution of Sudan Red 7B at 100 pug/mL in acetonitrile.
Store the stock solution at 4°C in the dark.

Prepare working standard solutions by diluting the stock solution with acetonitrile to achieve
the desired concentrations for the calibration curve (e.g., 0.1 - 25 mg/kg).

. Sample Preparation:

Weigh 0.5 g of the chili powder into a 25 mL volumetric flask.

Fill the flask with acetonitrile.

Stir the mixture with a stir bar for 1 hour.

Centrifuge the mixture at 10,000 g for 10 minutes.

Filter the supernatant through a 0.45 um filter.

Inject 2 pL of the filtered extract into the UPLC-MS/MS system.
. UPLC-MS/MS Analysis:

Column: Acquity BEH Cis column.
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» Mobile Phase: A gradient of Mobile Phase A (water with 0.1% formic acid) and Mobile Phase
B (acetonitrile with 0.1% formic acid).

¢ Flow Rate: 0.3 mL/min.

o Gradient: Start with 70% B, hold for 5 min, ramp to 85% B over 10 min, then return to initial
conditions.

e Total Run Time: 20 minutes.
e Column Temperature: 30°C.

o MS Detection: Use a tandem mass spectrometer in the Multiple Reaction Monitoring (MRM)
mode. Specific precursor and product ion transitions for Sudan Red 7B should be optimized.

Protocol 2: Lipid Staining in Plant Material with Sudan
Red 7B

This protocol details the preparation of a Sudan Red 7B staining solution and its application for
the visualization of neutral lipids in plant tissues.[4]

1. Reagents and Materials:

e Sudan Red 7B (Fat Red 7B)

o Polyethylene glycol-300 (PEG-300)

e 90% Glycerol

e Plant tissue samples (e.g., seedlings)

o Water

2. Preparation of Staining Solution (0.1% w/v):

 Dissolve 50 mg of Sudan Red 7B in 25 mL of PEG-300.

¢ Incubate the mixture for 1 hour at 90°C and then allow it to cool.
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Add an equal volume of 90% glycerol.

Store the staining solution at room temperature.

3. Staining Procedure:

Immerse the plant tissues in the staining solution for a duration of 1 hour to overnight.[4]

After staining, rinse the tissues several times with water to remove excess stain.[4]

The stained lipids will appear red under a microscope.

Visualizations of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Sample & Standard Preparation

Prepare Standard Solutions

Weigh 0.5g Chili Powder

Add Acetonitrile
Stir for 1 hour
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Caption: Workflow for the determination of Sudan Red 7B in chili powder by UPLC-MS/MS.
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Staining Solution Preparation
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Caption: Workflow for lipid staining in plant material using Sudan Red 7B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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